Cas no 31002-17-2 (2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one; (S)-form, O-(3-Methylthio-2Z-propenoyl))
![2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one; (S)-form, O-(3-Methylthio-2Z-propenoyl) structure](https://www.kuujia.com/scimg/cas/31002-17-2x500.png)
31002-17-2 structure
Product name:2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one; (S)-form, O-(3-Methylthio-2Z-propenoyl)
CAS No:31002-17-2
MF:C18H18O5S
MW:346.397524356842
CID:317188
2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one; (S)-form, O-(3-Methylthio-2Z-propenoyl) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-(methylthio)-,1-(2,3-dihydro-7-oxo-7H-furo[3,2-g][1]benzopyran-2-yl)-1-methylethyl ester,(2Z)-(-)-
- 2-Propenoicacid, 3-(methylthio)-, 1-(2,3-dihydro-7-oxo-7H-furo[3,2-g][1]benzopyran-2-yl)-1-methylethylester, (Z)-(-)-
- 7H-Furo[3,2-g][1]benzopyran, 2-propenoic acid deriv.
- Seseliflorin
- Seseliphlorin
- CID 90471425
- (-)-Seseliflorin
- [Z,(-)]-3-(Methylthio)propenoic acid 1-(2,3-dihydro-7-oxo-7H-furo[3,2-g][1]benzopyran-2-yl)-1-methylethyl ester
- 2-Propenoic acid, 3-(methylthio)-, 1-(2,3-dihydro-7-oxo-7H-furo[3,2-g][1]benzopyran-2-yl)-1-methylethyl ester, (2Z)-(-)-
- 2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one; (S)-form, O-(3-Methylthio-2Z-propenoyl)
-
- Inchi: 1S/C18H18O5S/c1-18(2,23-17(20)6-7-24-3)15-9-12-8-11-4-5-16(19)22-13(11)10-14(12)21-15/h4-8,10,15H,9H2,1-3H3/b7-6-
- InChI Key: QYKVXEXDHLGBTM-SREVYHEPSA-N
- SMILES: S(C)/C=C\C(=O)OC(C)(C)C1CC2C=C3C=CC(=O)OC3=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 568
- Topological Polar Surface Area: 87.1
2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one; (S)-form, O-(3-Methylthio-2Z-propenoyl) Related Literature
-
Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
-
Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
-
Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
-
Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
31002-17-2 (2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one; (S)-form, O-(3-Methylthio-2Z-propenoyl)) Related Products
- 922014-95-7(N'-(4-ethoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylethanediamide)
- 897482-05-2(2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,6-difluoro-1,3-benzothiazole)
- 1403338-38-4(2-(bromomethyl)-5-ethyl-1,3,4-Oxadiazole)
- 126712-05-8(1-bromo-2-(bromomethyl)-3-methoxybenzene)
- 74187-94-3(2-hydrazinyl-5-(2-hydroxyethyl)-6-methyl-3,4-dihydropyrimidin-4-one)
- 1415124-96-7(2,6-Dichloro-4-(hydroxymethyl)benzoic acid)
- 2680715-52-8(benzyl N-(5-iodo-4-methylpyridin-2-yl)carbamate)
- 64328-63-8(4-(Hexyloxy)benzohydrazide)
- 61389-26-2(Lignoceric Acid-d4)
- 2640889-46-7(6-Cyclopropyl-5-fluoro-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
